Cas no 2166697-80-7 (1-(5-bromo-1,3-thiazol-2-yl)propan-2-ol)

• Product Name: 1-(5-bromo-1,3-thiazol-2-yl)propan-2-ol
• CAS No: 2166697-80-7
• MF: C₆H₈BrNOS
• MW: 222.102819442749
• CID: 5921764
• PubChem ID: 69679537
• Update Time: 2025-10-30

1-(5-bromo-1,3-thiazol-2-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-(5-bromo-1,3-thiazol-2-yl)propan-2-ol
• SCHEMBL6135485
• EN300-1921122
• 2166697-80-7

• Inchi： 1S/C6H8BrNOS/c1-4(9)2-6-8-3-5(7)10-6/h3-4,9H,2H2,1H3
• InChI Key： IVFXUVWUBJWVLQ-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(CC(C)O)S1

Computed Properties

• Exact Mass: 220.95100g/mol
• Monoisotopic Mass: 220.95100g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 61.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,5-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,5-disubstituted thiazoles

Additional information on 1-(5-bromo-1,3-thiazol-2-yl)propan-2-ol

Introduction to 1-(5-bromo-1,3-thiazol-2-yl)propan-2-ol (CAS No. 2166697-80-7)

1-(5-bromo-1,3-thiazol-2-yl)propan-2-ol, identified by the Chemical Abstracts Service Number (CAS No.) 2166697-80-7, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic alcohol features a thiazole core substituted with a bromo group at the 5-position and an hydroxyl functionality at the 2-position of the propyl chain. The structural motif of this compound positions it as a valuable intermediate in the development of novel therapeutic agents, particularly those targeting complex biological pathways.

The thiazole scaffold is a privileged structure in medicinal chemistry, renowned for its broad spectrum of biological activities. Thiazole derivatives have been extensively explored for their antimicrobial, anti-inflammatory, antiviral, and anticancer properties. The introduction of a bromo atom at the 5-position of the thiazole ring enhances the compound's reactivity, making it a versatile building block for further functionalization. The presence of an hydroxyl group in the propyl side chain adds another layer of chemical diversity, enabling various derivatization strategies such as etherification, esterification, or phosphorylation.

In recent years, there has been growing interest in thiazole-based compounds due to their demonstrated efficacy in modulating enzyme activity and receptor binding. For instance, studies have highlighted the potential of thiazole derivatives as kinase inhibitors, which are crucial in cancer therapy. The compound 1-(5-bromo-1,3-thiazol-2-yl)propan-2-ol (CAS No. 2166697-80-7) fits into this category, as its structural features allow for interactions with biological targets involved in disease progression.

One notable application of this compound is in the synthesis of small-molecule inhibitors targeting protein-protein interactions (PPIs). PPIs play a pivotal role in various cellular processes, and modulating their activity has emerged as a promising strategy for drug development. The bromo substituent on the thiazole ring can serve as a handle for covalent bond formation with cysteine residues in target proteins, facilitating the design of potent and selective inhibitors. Additionally, the hydroxyl group provides opportunities for hydrogen bonding or salt formation, enhancing binding affinity and pharmacokinetic properties.

Recent advancements in computational chemistry have further accelerated the discovery of novel thiazole derivatives like 1-(5-bromo-1,3-thiazol-2-yl)propan-2-ol (CAS No. 2166697-80-7). Molecular docking studies have been instrumental in predicting binding modes and affinities to various biological targets. These virtual screening approaches have identified several lead compounds that exhibit promising activity against diseases such as cancer and neurodegenerative disorders. The structural versatility of this compound makes it an attractive candidate for further optimization through structure-based drug design.

The synthesis of 1-(5-bromo-1,3-thiazol-2-yl)propan-2-ol involves multi-step organic transformations that highlight its synthetic utility. The key steps typically include bromination of a thiazole precursor followed by nucleophilic substitution with propanal or its derivatives to introduce the hydroxyl group at the 2-position. These synthetic routes are amenable to scalability and can be adapted for large-scale production when required.

In conclusion,1-(5-bromo-1,3-thiazol-2-yloxy)propananone CAS No: 2166697 80 7 represents a significant advancement in pharmaceutical chemistry due to its structural features and potential biological applications. Its role as an intermediate in drug development underscores its importance in modern medicinal chemistry research. As our understanding of biological pathways continues to evolve,thiazole-based compounds like this one will remain at the forefront of therapeutic innovation.